Cas no 139195-63-4 (1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro-)

• Product Name: 1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro-
• CAS No: 139195-63-4
• MF: C₂₆H₃₂F₂
• MW: 382.529094696045
• CID: 4593495
• PubChem ID: 122367001
• Update Time: 2025-07-22

1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro-
• Rel-4'-((1r,1'r,4R,4'R)-4'-ethyl-[1,1'-bi(cyclohexan)]-4-yl)-3,4-difluoro-1,1'-biphenyl
• SCHEMBL18385883
• 3,4-difluoro-4'-[(1r,1's,4r,4'r)-4'-ethyl-[1,1'-bi(cyclohexane)]-4-yl]-1,1'-biphenyl
• BS-48510
• SCHEMBL20152454
• 139195-63-4
• SCHEMBL20160767
• F71362

• Inchi： 1S/C26H32F2/c1-2-18-3-5-19(6-4-18)20-7-9-21(10-8-20)22-11-13-23(14-12-22)24-15-16-25(27)26(28)17-24/h11-21H,2-10H2,1H3/t18-,19-,20-,21?
• InChI Key： MWTNHMQXSIWVJZ-BVBUSYLHSA-N
• SMILES： C1(C2=CC=C(C3CC[C@H]([C@@H]4CC[C@@H](CC)CC4)CC3)C=C2)=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 382.24720734g/mol
• Monoisotopic Mass: 382.24720734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 0Ų

Additional information on 1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro-

Chemical Profile of 1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro- (CAS No. 139195-63-4)

The compound 1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro- (CAS No. 139195-63-4) represents a sophisticated molecular architecture that has garnered significant attention in the field of medicinal chemistry and materials science. Its unique structural features, characterized by a biphenyl core substituted with a difluoro group and an intricate trans,trans-ethyl[1,1'-bicyclohexyl] side chain at the 4' position, make it a promising candidate for various applications.

In recent years, the development of advanced pharmaceuticals has increasingly relied on the synthesis of complex organic molecules that exhibit tailored biological activities. The presence of both fluoro and bulky bicyclohexyl substituents in this compound suggests potential interactions with biological targets that could modulate metabolic pathways or enhance drug delivery systems. The difluoro moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to improve lipophilicity, metabolic stability, and binding affinity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, fluorine substitution at specific positions on aromatic rings can significantly alter the pharmacokinetic properties of a drug candidate. The 3,4-difluoro configuration in this compound may contribute to its resistance against enzymatic degradation and enhance its bioavailability. This structural feature aligns with the growing trend in drug design to optimize pharmacological profiles through strategic fluorination.

The trans,trans-ethyl[1,1'-bicyclohexyl] side chain adds an additional layer of complexity to the molecule. Bicyclohexyl groups are known for their ability to stabilize reactive intermediates and improve solubility in certain solvents. The trans configuration of the ethyl group further influences the spatial arrangement of atoms within the molecule, potentially affecting its interaction with biological receptors. Such structural motifs are often explored in the design of protease inhibitors and kinase inhibitors due to their ability to mimic natural substrates or bind tightly to active sites.

Current research in synthetic organic chemistry has been instrumental in developing efficient methodologies for constructing complex molecules like this one. Techniques such as cross-coupling reactions and transition-metal catalysis have enabled chemists to assemble intricate structures with high precision. The synthesis of 1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro- exemplifies these advancements and underscores the importance of innovative synthetic strategies in drug discovery.

The potential applications of this compound extend beyond pharmaceuticals into materials science. Fluorinated aromatic compounds are widely used in the development of advanced polymers and liquid crystals due to their thermal stability and unique electronic properties. The biphenyl core itself is a well-known building block in organic electronics, where it serves as an electron-deficient component in conjugated polymers used in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 1,1'-Biphenyl, 4'-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,4-difluoro- (CAS No. 139195-63-4) is a structurally fascinating compound with significant potential in both medicinal chemistry and materials science. Its unique combination of fluoro substitution and bulky bicyclohexyl groups makes it a valuable scaffold for further exploration. As research continues to uncover new applications for complex organic molecules like this one, its importance is likely to grow in both academic and industrial settings.